Cas no 123471-47-6 (Indolizine, 2-(methylthio)-)

• Product Name: Indolizine, 2-(methylthio)-
• CAS No: 123471-47-6
• MF: C₉H₉NS
• MW: 163.239460706711
• CID: 2901732
• PubChem ID: 14399821
• Update Time: 2025-09-27

Indolizine, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Indolizine, 2-(methylthio)-
• 2-(methylthio)indolizine
• 2-(methylsulfanyl)indolizine
• 123471-47-6
• G65099
• 2-methylsulfanyl-4H-indolizine

• Inchi： 1S/C9H9NS/c1-11-9-6-8-4-2-3-5-10(8)7-9/h2-7H,1H3
• InChI Key： DZMJJRGMGHDVEX-UHFFFAOYSA-N
• SMILES： C1=C2N(C=CC=C2)C=C1SC

Computed Properties

• Exact Mass: 163.04557046g/mol
• Monoisotopic Mass: 163.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.7Ų

Additional information on Indolizine, 2-(methylthio)-

Indolizine, 2-(methylthio)- (CAS No. 123471-47-6)

Indolizine, 2-(methylthio)- is a heterocyclic organic compound with the CAS registry number 123471-47-6. This compound belongs to the indolizine family, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of the methylthio group at the 2-position introduces unique electronic and steric properties, making it a subject of interest in various chemical and pharmaceutical research domains.

The molecular formula of Indolizine, 2-(methylthio)- is C9H9N S, with a molecular weight of approximately 165.25 g/mol. Its structure comprises a benzene ring fused to an imidazole ring, where the sulfur atom in the methylthio group contributes to its distinct reactivity and stability. This compound is known for its potential applications in drug design, particularly in the development of bioactive molecules with specific pharmacological profiles.

Recent studies have highlighted the importance of Indolizine derivatives in medicinal chemistry. For instance, researchers have explored the anti-inflammatory and antioxidant properties of Indolizine, 2-(methylthio)-, which suggest its potential use in treating conditions associated with oxidative stress and inflammation. Additionally, this compound has shown promise as a lead molecule for developing novel antiviral agents due to its ability to inhibit certain viral enzymes.

The synthesis of Indolizine, 2-(methylthio)- involves a multi-step process that typically includes cyclization reactions and functional group transformations. One common approach involves the reaction of an appropriate thioamide with a nitrile under specific conditions to form the indolizine core. The introduction of the methylthio group at the 2-position is achieved through nucleophilic substitution or coupling reactions, depending on the starting materials and desired stereochemistry.

In terms of physical properties, Indolizine, 2-(methylthio)- is generally stable under normal storage conditions but may degrade upon prolonged exposure to light or high temperatures. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses.

From an analytical standpoint, Indolizine, 2-(methylthio)- can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide valuable insights into its molecular structure, purity, and stability under different conditions.

Looking ahead, ongoing research into Indolizine derivatives continues to uncover new applications in fields such as oncology and neurodegenerative diseases. For example, recent findings suggest that certain analogs of Indolizine, 2-(methylthio)- may exhibit selective cytotoxicity against cancer cells while sparing healthy cells. Such discoveries underscore the importance of further investigation into this compound's biological effects and mechanisms of action.

In conclusion, Indolizine, 2-(methylthio)- (CAS No. 123471-47-6) stands out as a versatile building block in organic synthesis with promising therapeutic potential. Its unique chemical properties and diverse applications make it a focal point for researchers seeking innovative solutions in drug discovery and materials science.